9-methoxy-2,3,4,5,6,7,7a,13-octahydro-1H-4,12-methanobenzofuro[3,2-e]isoquinoline-4a,7-diol

• Molecular Formula: C17H21NO4
• Molecular Weight: 303.35 g/mol
• IUPAC Name: 9-methoxy-2,3,4,5,6,7,7a,13-octahydro-1H-4,12-methanobenzofuro[3,2-e]isoquinoline-4a,7-diol
• InChI: InChI=1S/C17H21NO4/c1-21-11-3-2-9-8-12-17(20)5-4-10(19)15-16(17,6-7-18-12)13(9)14(11)22-15/h2-3,10,12,15,18-20H,4-8H2,1H3
• InChI Key: KFWOOLJUSYSBAD-UHFFFAOYSA-N
• Canonical SMILES: COC1=C2C3=C(CC4C5(C3(CCN4)C(O2)C(CC5)O)O)C=C1

Description

Nor-6α-Oxycodol is an organic compound with the chemical formula C17H21NO4 and a molecular weight of 303.4 g/mol . It is a metabolite of oxycodone, a well-known opioid analgesic . Nor-6α-Oxycodol is structurally similar to other opioids and is primarily used as an analytical reference material in research and forensic applications .

Preparation Methods

The preparation of nor-6α-Oxycodol can be achieved through chemical synthesis routes. The synthetic process involves the synthesis of key intermediates and optimization of reaction conditions . The specific details of the synthetic routes and industrial production methods are not extensively documented, but it generally involves the use of organic solvents and reagents under controlled conditions .

Chemical Reactions Analysis

Nor-6α-Oxycodol undergoes various chemical reactions, including oxidation, reduction, and substitution reactions . Common reagents and conditions used in these reactions include oxidizing agents, reducing agents, and catalysts. The major products formed from these reactions depend on the specific reagents and conditions used .

Scientific Research Applications

Nor-6α-Oxycodol is primarily used as an analytical reference material in forensic chemistry and toxicology . It is utilized in mass spectrometry and other analytical techniques to identify and quantify oxycodone metabolites in biological samples . Additionally, it is used in research studies to understand the metabolism and pharmacokinetics of oxycodone .

Mechanism of Action

As a metabolite of oxycodone, nor-6α-Oxycodol exerts its effects through similar mechanisms. Oxycodone is a μ-opioid receptor agonist, and its metabolites, including nor-6α-Oxycodol, interact with these receptors to produce analgesic effects . The molecular targets and pathways involved include the activation of GABA B receptors in sensory neurons, which enhances presynaptic inhibition and contributes to the analgesic effects .

Comparison with Similar Compounds

Nor-6α-Oxycodol is structurally similar to other opioids, such as noroxycodone and oxymorphone . These compounds share similar chemical structures and pharmacological properties but differ in their metabolic pathways and specific effects . Nor-6α-Oxycodol is unique in its specific role as a metabolite of oxycodone and its use as an analytical reference material .